Cas no 17382-09-1 (1-amino-3-phenyl-cyclobutanecarboxylic acid)

• Product Name: 1-amino-3-phenyl-cyclobutanecarboxylic acid
• CAS No: 17382-09-1
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• MDL: MFCD17480495
• CID: 4612651
• PubChem ID: 50989628
• Update Time: 2025-06-30

1-amino-3-phenyl-cyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-phenylcyclobutane-1-carboxylic Acid
• Cyclobutanecarboxylic acid, 1-amino-3-phenyl-
• 1-amino-3-phenyl-cyclobutanecarboxylic acid
• EN300-89725
• 17382-09-1
• CS-0263749
• Z1139751314
• F78165
• 1-amino-3-phenylcyclobutane-1-carboxylicacid
• AKOS023845542
• PS-17941

• MDL： MFCD17480495
• Inchi： 1S/C11H13NO2/c12-11(10(13)14)6-9(7-11)8-4-2-1-3-5-8/h1-5,9H,6-7,12H2,(H,13,14)
• InChI Key： UDEFVMDARGSLMK-UHFFFAOYSA-N
• SMILES： C1(N)(C(O)=O)CC(C2=CC=CC=C2)C1

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-amino-3-phenyl-cyclobutanecarboxylic acid

Introduction to 1-Amino-3-Phenyl-Cyclobutanecarboxylic Acid (CAS No. 17382-09-1)

1-Amino-3-phenyl-cyclobutanecarboxylic acid (APCA), with the CAS number 17382-09-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique cyclobutane ring structure, which imparts distinct chemical and biological properties. APCA has been extensively studied for its potential applications in the development of novel therapeutic agents, particularly in the areas of neurodegenerative diseases and cancer.

The chemical structure of 1-amino-3-phenyl-cyclobutanecarboxylic acid consists of a cyclobutane ring with an amino group and a phenyl-substituted carboxylic acid moiety. This arrangement provides a rigid, planar structure that can interact with specific biological targets, making it an attractive candidate for drug design. The amino group can form hydrogen bonds, while the carboxylic acid can participate in ionic interactions, both of which are crucial for binding to protein targets.

Recent studies have highlighted the potential of APCA as a lead compound in the development of drugs for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that APCA can modulate the activity of certain enzymes and receptors involved in these conditions. For instance, APCA has been found to inhibit the activity of beta-secretase (BACE1), an enzyme that plays a key role in the production of amyloid-beta peptides, which are implicated in Alzheimer's disease. This inhibition could potentially slow down the progression of the disease by reducing amyloid-beta accumulation.

In addition to its neuroprotective properties, APCA has also shown promise in cancer research. Studies have demonstrated that APCA can induce apoptosis in cancer cells by targeting specific signaling pathways. For example, APCA has been found to inhibit the Akt/mTOR pathway, which is often hyperactivated in various types of cancer. By disrupting this pathway, APCA can suppress tumor growth and enhance the effectiveness of other anticancer therapies.

The pharmacokinetic properties of 1-amino-3-phenyl-cyclobutanecarboxylic acid have also been investigated to ensure its suitability as a therapeutic agent. Research has shown that APCA exhibits good oral bioavailability and stability, making it a viable candidate for drug development. Furthermore, its low toxicity profile and minimal side effects make it an attractive option for long-term treatment regimens.

Clinical trials are currently underway to evaluate the safety and efficacy of APCA-based drugs in human subjects. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical studies to explore the full therapeutic potential of APCA.

In conclusion, 1-amino-3-phenyl-cyclobutanecarboxylic acid (CAS No. 17382-09-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an ideal candidate for the development of novel therapeutic agents targeting neurodegenerative diseases and cancer. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatment options in these critical areas.